Cas no 105687-87-4 (1H-Imidazole-1-ethanol,a-(chloromethyl)-2-methyl-4,5-dinitro-)

• Product Name: 1H-Imidazole-1-ethanol,a-(chloromethyl)-2-methyl-4,5-dinitro-
• CAS No: 105687-87-4
• MF: C₇H₉ClN₄O₅
• MW: 264.623160123825
• CID: 178876
• PubChem ID: 184525
• Update Time: 2025-04-19

1H-Imidazole-1-ethanol,a-(chloromethyl)-2-methyl-4,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-ethanol,a-(chloromethyl)-2-methyl-4,5-dinitro-
• 1-chloro-3-(2-methyl-4,5-dinitroimidazol-1-yl)propan-2-ol
• 105687-87-4
• DTXSID00909680
• 1H-Imidazole-1-ethanol, alpha-(chloromethyl)-2-methyl-4,5-dinitro-
• NSC-373521
• 1-chloro-3-(2-methyl-4,5-dinitro-1h-imidazol-1-yl)propan-2-ol
• NSC373521

• Inchi： 1S/C7H9ClN4O5/c1-4-9-6(11(14)15)7(12(16)17)10(4)3-5(13)2-8/h5,13H,2-3H2,1H3
• InChI Key： AEOMUQQVEFVPDY-UHFFFAOYSA-N
• SMILES： ClCC(CN1C(=C([N+](=O)[O-])N=C1C)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 264.02627
• Monoisotopic Mass: 264.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.77
• Boiling Point: 547.6°Cat760mmHg
• Flash Point: 285°C
• Refractive Index: 1.674
• PSA: 124.33
• LogP: 1.65400

1H-Imidazole-1-ethanol,a-(chloromethyl)-2-methyl-4,5-dinitro- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature